N-(2-bromo-5-methylphenyl)cyclopropanecarboxamide

• Molecular Formula: C11H12BrNO
• Molecular Weight: 254.12 g/mol
• IUPAC Name: N-(2-bromo-5-methylphenyl)cyclopropanecarboxamide
• InChI: InChI=1S/C11H12BrNO/c1-7-2-5-9(12)10(6-7)13-11(14)8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H,13,14)
• InChI Key: NYFAXMYEJCFITJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Br)NC(=O)C2CC2

Description

N-(2-bromo-5-methylphenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The solution of 13.95 g of 2-bromo-5-methylphenylamine in 250 ml of chloroform is cooled to 0° C. with stirring and admixed with 12.6 ml of triethylamine. 7.56 ml of cyclopropanecarbonyl chloride are slowly added dropwise. The mixture is stirred for 1 hour each at 0° C. and at room temperature. The reaction mixture is poured onto water (400 ml) and extracted with dichloromethane (1×250 ml). The organic phases are washed with brine (350 ml), dried over sodium sulphate and concentrated by evaporation. The title compound is obtained as a white solid from the residue by means of crystallization from ethyl acetate. Rf=0.37 (1:4 EtOAc-heptane); Rt=4.19.